Cas no 14906-64-0 (3-Cyanopyridine N-Oxide)

• Product Name: 3-Cyanopyridine N-Oxide
• CAS No: 14906-64-0
• MF: C₆H₄N₂O
• MW: 120.10876083374
• MDL: MFCD00129037
• CID: 87434
• PubChem ID: 84686
• Update Time: 2025-04-18

3-Cyanopyridine N-Oxide Chemical and Physical Properties

Names and Identifiers

• Nicotinonitrile-1-oxide
• Nicotinitrile-1-oxide
• 3-Cyanopyridine-N-oxide
• 3-Cyanopyridine 1-oxide
• 1-oxidopyridin-1-ium-3-carbonitrile
• 3-Cyanopyridine N-Oxide
• 3-PYRIDINECARBONITRILE-1-OXIDE
• 1-Oxide-3-Pyridinecarbonitrile
• 1-Oxy-nicotinonitril
• 1-oxy-nicotinonitrile
• 3-CYANOPYRIDINE-1-OXIDE
• 3-CYANOPYRIDINIUM-1-OLATE
• 3-Cyanpyridin-1-oxid
• nicotinonitrile N1-oxide
• Nicotinonitrile N-oxide
• N-Oxo-3-Cyano Pyridine
• N-OXY-3-CYANOPYRIDINE
• RARECHEM AK HB 0030
• Pyridine-3-carbonitrile N-Oxide
• NSC 170850
• Nicotinonitrile 1-oxide
• 3-Pyridinecarbonitrile, 1-oxide
• 3-Pyridinecarbonitrile,1-oxide
• 3-cyanopyridin-1-ium-1-olate
• WOOVSQCALYYUDO-UHFFFAOYSA-
• WOOVSQCALYYUDO-UHFFFAOYSA-N
• BCP07196
• FCH9
• BL6J8CUN5R
• 149060-64-0
• SCHEMBL1338520
• InChI=1/C6H4N2O/c7-4-6-2-1-3-8(9)5-6/h1-3,5H
• A808839
• W-205686
• MFCD00129037
• 14906-64-0
• 3-CyanopyridineN-oxide
• AKOS006229569
• NSC170850
• 1-oxo-2H-pyridin-1-ium-3-carbonitrile;3-Cyanopyridine-N-oxide
• FT-0615559
• C3416
• Nicotinonitrile, 1-oxide
• AS-19776
• NSC-170850
• HEXYLP-METHOXYPHENYLKETONE
• DTXSID10164162
• FT-0697719
• NS00052753
• DB-042967

• MDL： MFCD00129037
• Inchi： 1S/C6H4N2O/c7-4-6-2-1-3-8(9)5-6/h1-3,5H
• InChI Key： WOOVSQCALYYUDO-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 120.03242
• Monoisotopic Mass: 120.032363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 175.0 to 179.0 deg-C
• Boiling Point: 382.7±15.0 °C at 760 mmHg
• Flash Point: 185.3±20.4 °C
• Refractive Index: 1.567
• Solubility: Dissolution (61 g/l) (25 º C),
• PSA: 50.73
• LogP: 0.98678
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Cyanopyridine N-Oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39-36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Packing Group：III
• PackingGroup：III
• Storage Condition：Store at room temperature